Cas no 1338664-01-9 (5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole)

• Product Name: 5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole
• CAS No: 1338664-01-9
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• MDL: MFCD22399092
• CID: 4589245
• PubChem ID: 56772044
• Update Time: 2025-07-02

5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole

• MDL： MFCD22399092
• Inchi： 1S/C9H8ClN3/c10-6-9-7-11-12-13(9)8-4-2-1-3-5-8/h1-5,7H,6H2
• InChI Key： FUKRXVPJMZOXTL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(CCl)=CN=N1

Additional information on 5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole

Research Brief on 5-(Chloromethyl)-1-phenyl-1H-1,2,3-triazole (CAS: 1338664-01-9): Recent Advances and Applications in Chemical Biology and Medicine

The compound 5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole (CAS: 1338664-01-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile reactivity and potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, highlighting its synthetic utility, biological activities, and emerging roles in pharmaceutical research.

Recent studies have demonstrated that 5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole serves as a valuable building block in click chemistry, particularly in the synthesis of triazole-based scaffolds. Its chloromethyl group enables facile functionalization, making it a key intermediate for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry showcased its use in the synthesis of potent kinase inhibitors, where the triazole core contributed to enhanced binding affinity and selectivity.

In the context of drug discovery, this compound has been employed in the design of targeted therapeutics. For instance, researchers have utilized its reactive chloromethyl group to conjugate with various pharmacophores, resulting in hybrid molecules with improved pharmacokinetic properties. A recent preclinical study highlighted its incorporation into PROTACs (Proteolysis Targeting Chimeras), where it facilitated the degradation of oncogenic proteins, demonstrating promising anti-cancer activity in vitro and in vivo.

Beyond its synthetic applications, 5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole has also been investigated for its direct biological effects. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its moderate inhibitory activity against certain bacterial enzymes, suggesting potential as an antimicrobial agent. However, further optimization is required to enhance its potency and reduce off-target effects.

The safety and toxicity profile of this compound have been evaluated in several recent studies. While generally well-tolerated in cellular assays, some reports indicate that high concentrations may lead to cytotoxicity, likely due to the reactivity of the chloromethyl group. Researchers are actively exploring strategies to mitigate this issue, such as prodrug approaches or structural modifications to improve selectivity.

Looking ahead, the unique properties of 5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole position it as a promising candidate for various applications in medicinal chemistry. Ongoing research is focusing on expanding its utility in fragment-based drug discovery, covalent inhibitor design, and as a versatile linker in bioconjugation. The compound's commercial availability (CAS: 1338664-01-9) through major chemical suppliers has further facilitated its adoption in both academic and industrial settings.

In conclusion, recent advances have solidified the importance of 5-(chloromethyl)-1-phenyl-1H-1,2,3-triazole in chemical biology and drug discovery. Its dual role as both a synthetic intermediate and a potential pharmacophore underscores its versatility. Future studies will likely explore its applications in targeted drug delivery systems and as a core structure in the development of novel therapeutic agents across multiple disease areas.